Cas no 884495-14-1 (5-bromo-2-methoxy-4-methyl-3-nitro-pyridine)

5-bromo-2-methoxy-4-methyl-3-nitro-pyridine structure
884495-14-1 structure
Product Name:5-bromo-2-methoxy-4-methyl-3-nitro-pyridine
CAS No:884495-14-1
MF:C7H7BrN2O3
MW:247.046080827713
MDL:MFCD06659504
CID:69284
Update Time:2024-10-26

5-bromo-2-methoxy-4-methyl-3-nitro-pyridine Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-2-methoxy-4-methyl-3-nitropyridine
    • 5-Bromo-2-methoxy-3-nitro-4-picoline
    • 5-bromo-4-methyl-2-(methyloxy)-3-nitropyridine
    • Pyridine, 5-bromo-2-methoxy-4-methyl-3-nitro-
    • 5-bromo-2-methoxy-3-nitro-4-methylpyridine
    • 2-METHOXY-3-NITRO-5-BROMO-4-METHYLPYRIDINE
    • PubChem6588
    • BGDKJBCVNNWITN-UHFFFAOYSA-N
    • OR41181
    • AS04926
    • FCH1380077
    • SY101618
    • BC003163
    • AB0033145
    • 5-Bromo-2-me
    • 5-bromo-2-methoxy-4-methyl-3-nitro-pyridine
    • 5-Bromo-2-methoxy-4-methyl-3-nitropyridine (ACI)
    • MDL： MFCD06659504
    • Inchi： 1S/C7H7BrN2O3/c1-4-5(8)3-9-7(13-2)6(4)10(11)12/h3H,1-2H3
    • InChI Key： BGDKJBCVNNWITN-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1C(C)=C(Br)C=NC=1OC)=O

Computed Properties

  • Exact Mass: 245.96400
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2
  • Topological Polar Surface Area: 67.9

Experimental Properties

  • Melting Point: 88-90°C
  • PSA: 67.94000
  • LogP: 2.59250

5-bromo-2-methoxy-4-methyl-3-nitro-pyridine Security Information

5-bromo-2-methoxy-4-methyl-3-nitro-pyridine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-bromo-2-methoxy-4-methyl-3-nitro-pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBT1540-1 G
5-bromo-2-methoxy-4-methyl-3-nitro-pyridine
 884495-14-1 97%
1g
 ¥ 184.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBT1540-5 G
5-bromo-2-methoxy-4-methyl-3-nitro-pyridine
 884495-14-1 97%
5g
 ¥ 310.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBT1540-10 G
5-bromo-2-methoxy-4-methyl-3-nitro-pyridine
 884495-14-1 97%
10g
 ¥ 613.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBT1540-25 G
5-bromo-2-methoxy-4-methyl-3-nitro-pyridine
 884495-14-1 97%
25g
 ¥ 970.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBT1540-50 G
5-bromo-2-methoxy-4-methyl-3-nitro-pyridine
 884495-14-1 97%
50g
 ¥ 1,801.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBT1540-100 G
5-bromo-2-methoxy-4-methyl-3-nitro-pyridine
 884495-14-1 97%
100g
 ¥ 3,300.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBT1540-250 G
5-bromo-2-methoxy-4-methyl-3-nitro-pyridine
 884495-14-1 97%
250g
 ¥ 6,600.00 2021-05-07
Fluorochem
036247-1g
5-Bromo-2-methoxy-4-methyl-3-nitropyridine
 884495-14-1 98%
1g
 ￡26.00 2022-03-01
Fluorochem
036247-5g
5-Bromo-2-methoxy-4-methyl-3-nitropyridine
 884495-14-1 98%
5g
 ￡75.00 2022-03-01
Fluorochem
036247-10g
5-Bromo-2-methoxy-4-methyl-3-nitropyridine
 884495-14-1 98%
10g
 ￡123.00 2022-03-01

5-bromo-2-methoxy-4-methyl-3-nitro-pyridine Production Method

Production Method 1

6635-86-5 6635-86-5
884495-14-1 884495-14-1
Reaction Conditions
1.1 Reagents: Bromine Solvents: Acetic acid
Reference
Preparation of the HIV Attachment Inhibitor BMS-663068. Part 1. Evolution of Enabling Strategies
Fox, Richard J. ; et al, Organic Process Research & Development, 2017, 21(8), 1095-1109

Production Method 2

6635-86-5 6635-86-5
884495-14-1 884495-14-1
Reaction Conditions
1.1 Reagents: 2,2-Dimethylpropanenitrile ,  Hydrochloric acid Solvents: Methanol
Reference
Preparation of the HIV Attachment Inhibitor BMS-663068. Part 1. Evolution of Enabling Strategies
Fox, Richard J. ; et al, Organic Process Research & Development, 2017, 21(8), 1095-1109

Production Method 3

142404-82-8 142404-82-8
884495-14-1 884495-14-1
Reaction Conditions
1.1 Reagents: Sulfuric acid ;  10 - 20 °C; 20 °C → 33 °C; 1 h, 25 - 33 °C
1.2 Reagents: Fuming nitric acid ;  7 h, 25 - 33 °C
1.3 Reagents: Ammonium hydroxide ;  pH 4 - 5, < 20 °C; 1 h, 15 - 25 °C
2.1 Reagents: Sulfuric acid Solvents: Methanol ;  60 min, < 20 °C; 20 °C → 40 °C
2.2 Reagents: 2,2-Dimethylpropanenitrile ;  7 h, 39 - 43 °C; 2.5 h, 40 °C
Reference
Preparation of the HIV Attachment Inhibitor BMS-663068. Part 1. Evolution of Enabling Strategies
Fox, Richard J. ; et al, Organic Process Research & Development, 2017, 21(8), 1095-1109

Production Method 4

695-34-1 695-34-1
884495-14-1 884495-14-1
Reaction Conditions
1.1 Solvents: Acetic acid ;  10 min, rt; 5 min, rt; rt → 95 °C; 5 h, 95 °C; 95 °C → 60 °C
1.2 Reagents: Sodium acetate Solvents: Water ;  0.5 h, 25 - 30 °C
1.3 Reagents: Bromine ;  8 h, 25 - 30 °C
1.4 Reagents: Sodium bisulfate Solvents: Water ;  5 min, 25 - 30 °C; 1 h, 25 - 30 °C
2.1 Reagents: Sulfuric acid ;  10 - 20 °C; 20 °C → 33 °C; 1 h, 25 - 33 °C
2.2 Reagents: Fuming nitric acid ;  7 h, 25 - 33 °C
2.3 Reagents: Ammonium hydroxide ;  pH 4 - 5, < 20 °C; 1 h, 15 - 25 °C
3.1 Reagents: Chlorotrimethylsilane Solvents: Methanol ;  < 25 °C; 0.5 h, < 25 °C
3.2 Reagents: Sodium nitrite ;  10 h, 15 - 25 °C; 18 h, 15 - 25 °C
Reference
Preparation of the HIV Attachment Inhibitor BMS-663068. Part 1. Evolution of Enabling Strategies
Fox, Richard J. ; et al, Organic Process Research & Development, 2017, 21(8), 1095-1109

Production Method 5

695-34-1 695-34-1
884495-14-1 884495-14-1
Reaction Conditions
1.1 Reagents: Acetic acid
1.2 Reagents: Bromine
2.1 Reagents: Sulfuric acid ,  Nitric acid
3.1 Reagents: Chlorotrimethylsilane ,  Sodium nitrite Solvents: Methanol
Reference
Preparation of the HIV Attachment Inhibitor BMS-663068. Part 2. Strategic Selections in the Transition from an Enabling Route to a Commercial Synthesis
Chen, Ke; et al, Organic Process Research & Development, 2017, 21(8), 1110-1121

Production Method 6

100367-40-6 100367-40-6
884495-14-1 884495-14-1
Reaction Conditions
1.1 Reagents: Chlorotrimethylsilane Solvents: Methanol ;  < 25 °C; 0.5 h, < 25 °C
1.2 Reagents: Sodium nitrite ;  10 h, 15 - 25 °C; 18 h, 15 - 25 °C
Reference
Preparation of the HIV Attachment Inhibitor BMS-663068. Part 1. Evolution of Enabling Strategies
Fox, Richard J. ; et al, Organic Process Research & Development, 2017, 21(8), 1095-1109

Production Method 7

100367-40-6 100367-40-6
884495-14-1 884495-14-1
Reaction Conditions
1.1 Reagents: Chlorotrimethylsilane ,  Sodium nitrite Solvents: Methanol
Reference
Preparation of the HIV Attachment Inhibitor BMS-663068. Part 2. Strategic Selections in the Transition from an Enabling Route to a Commercial Synthesis
Chen, Ke; et al, Organic Process Research & Development, 2017, 21(8), 1110-1121

Production Method 8

142404-82-8 142404-82-8
884495-14-1 884495-14-1
Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Nitric acid
2.1 Reagents: Chlorotrimethylsilane ,  Sodium nitrite Solvents: Methanol
Reference
Preparation of the HIV Attachment Inhibitor BMS-663068. Part 2. Strategic Selections in the Transition from an Enabling Route to a Commercial Synthesis
Chen, Ke; et al, Organic Process Research & Development, 2017, 21(8), 1110-1121

Production Method 9

23056-39-5 23056-39-5
884495-14-1 884495-14-1
Reaction Conditions
1.1 Reagents: Sodium methoxide Solvents: Methanol ;  0 °C; 0 °C → reflux; 23 h, reflux
2.1 Reagents: Bromine Solvents: Acetic acid ;  30 min, rt; 12 h, 80 °C
2.2 Reagents: Sodium sulfate Solvents: Water ;  0 °C
Reference
Diving into the Water: Inducible Binding Conformations for BRD4, TAF1(2), BRD9, and CECR2 Bromodomains
Crawford, Terry D.; et al, Journal of Medicinal Chemistry, 2016, 59(11), 5391-5402

Production Method 10

5327-32-2 5327-32-2
884495-14-1 884495-14-1
Reaction Conditions
1.1 Reagents: Bromine
2.1 Reagents: Sulfuric acid ,  Nitric acid
3.1 Reagents: Chlorotrimethylsilane ,  Sodium nitrite Solvents: Methanol
Reference
Preparation of the HIV Attachment Inhibitor BMS-663068. Part 2. Strategic Selections in the Transition from an Enabling Route to a Commercial Synthesis
Chen, Ke; et al, Organic Process Research & Development, 2017, 21(8), 1110-1121

5-bromo-2-methoxy-4-methyl-3-nitro-pyridine Raw materials

5-bromo-2-methoxy-4-methyl-3-nitro-pyridine Preparation Products

5-bromo-2-methoxy-4-methyl-3-nitro-pyridine Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:884495-14-1)5-Bromo-2-methoxy-4-methyl-3-nitropyridine
Order Number:sfd2141
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com

5-bromo-2-methoxy-4-methyl-3-nitro-pyridine Related Literature

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884495-14-1 (5-bromo-2-methoxy-4-methyl-3-nitro-pyridine) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:884495-14-1)5-Bromo-2-methoxy-4-methyl-3-nitropyridine
sfd2141
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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